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Compound of Interest

Compound Name: N-(2-Amino-phenyl)-nicotinamide

Cat. No.: B1227351 Get Quote

Essential Safety and Handling Guide for N-(2-
Amino-phenyl)-nicotinamide
Disclaimer: No specific Safety Data Sheet (SDS) for N-(2-Amino-phenyl)-nicotinamide was

publicly available at the time of this writing. The following guidance is based on the safety

information for the closely related compound, Nicotinamide, and general principles of

laboratory safety for handling novel or poorly characterized chemical substances. Researchers

must conduct a thorough risk assessment before handling this compound.

Immediate Safety and Handling Precautions
For researchers and drug development professionals, ensuring safe handling of chemical

compounds is paramount. This guide provides essential logistical and safety information for N-
(2-Amino-phenyl)-nicotinamide, drawing from data on analogous compounds.

Hazard Identification and Personal Protective Equipment (PPE):

While the specific hazards of N-(2-Amino-phenyl)-nicotinamide are not fully documented,

related compounds like Nicotinamide are known to cause skin and serious eye irritation, and

may cause respiratory irritation.[1][2][3] Therefore, a cautious approach is necessary.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[4][5]

To prevent eye contact, which

can cause serious irritation.[1]

[3][4]

Hand Protection

Compatible chemical-resistant

gloves (e.g., Nitrile rubber).[2]

[5]

To prevent skin contact, which

may cause irritation.[1][2]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[5]

Recommended when handling

powders to avoid inhalation,

which may cause respiratory

irritation.[1][3]

Body Protection

Laboratory coat and

appropriate protective clothing.

[2][5]

To prevent skin exposure.[5]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial to minimize exposure and ensure safety.

Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure a safety shower and eye wash station are readily accessible.[5]

Assemble all necessary equipment and reagents before handling the compound.

Handling:

Wear the appropriate PPE as detailed in Table 1.

Avoid generating dust.[3] If handling a powder, use techniques that minimize

aerosolization.

Avoid contact with skin, eyes, and clothing.[5]
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Wash hands thoroughly after handling.[4][5]

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2][3][5]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.[2][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[2][3]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[2][5]

Disposal Plan
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Waste Collection:

Collect waste material in a suitable, labeled, and sealed container.

Do not dispose of with household garbage or allow it to enter the sewage system.[1]

Disposal Method:

Dispose of the waste material through a licensed chemical waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of N-(2-
Amino-phenyl)-nicotinamide.
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Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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